Cas no 1244967-98-3 (Pizuglanstat)

• Product Name: Pizuglanstat
• CAS No: 1244967-98-3
• MF: C₂₇H₃₆N₆O₄
• MW: 508.612545967102
• CID: 4759468
• PubChem ID: 46911296
• Update Time: 2025-07-16

Pizuglanstat Chemical and Physical Properties

Names and Identifiers

• Pizuglanstat
• 04RV4N7EMO
• carbonyl)piperidin-1-yl]phenyl}piperazine-1-carboxamide
• 4-(1-methyl-1H-pyrrole-2-carbonyl)-N-{4-[4-(morpholine-4-
• Pizuglanstat [INN]
• BDBM136516
• US8865714, 3
• 1-Piperazinecarboxamide, 4-((1-methyl-1H-pyrrol-2-yl)carbonyl)-N-(4-(4-(4-morpholinylcarbonyl)-1-piperidinyl)phenyl)-
• 4-(1-Methyl-1H-pyrrole-2-carbonyl)-N-(4-(4-(morpholine-4-carbonyl)piperidin-1-yl)phenyl)piperazine-1-carboxamide
• 4-(1-methyl-1H-pyrrole-2-carbonyl)-N-{4-[4-(morpholine-4- carbonyl)piperidin-1-yl]phenyl}piperazine-1-carboxamide
• UNII-04RV4N7EMO
• SCHEMBL29363
• HY-109134
• CS-0086781
• 4-(1-methylpyrrole-2-carbonyl)-N-{4-[4-(morpholine-4-carbonyl)piperidin-1-yl]phenyl}piperazine-1-carboxamide
• AKOS040759562
• PIZUGLANSTAT [WHO-DD]
• CHEMBL3650200
• 4-(1-methylpyrrole-2-carbonyl)-N-[4-[4-(morpholine-4-carbonyl)piperidin-1-yl]phenyl]piperazine-1-carboxamide
• 1244967-98-3
• Pizuglanstat?
• G17752
• MS-29447
• pizuglanstatum

• Inchi： 1S/C27H36N6O4/c1-29-10-2-3-24(29)26(35)31-13-15-33(16-14-31)27(36)28-22-4-6-23(7-5-22)30-11-8-21(9-12-30)25(34)32-17-19-37-20-18-32/h2-7,10,21H,8-9,11-20H2,1H3,(H,28,36)
• InChI Key： ZNFJGCDCPYTEKF-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(C1CCN(C2C=CC(=CC=2)NC(N2CCN(C(C3=CC=CN3C)=O)CC2)=O)CC1)=O

Computed Properties

• Exact Mass: 508.27980365g/mol
• Monoisotopic Mass: 508.27980365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 4
• Complexity: 797
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 90.4

Additional information on Pizuglanstat

Pizuglanstat (CAS No. 1244967-98-3): An Emerging Therapeutic Agent in the Treatment of Inflammatory Diseases

Pizuglanstat (CAS No. 1244967-98-3) is a novel small molecule inhibitor that has garnered significant attention in the field of pharmaceutical research due to its potential therapeutic applications in treating inflammatory diseases. This compound, also known as PF-04691502, is a selective and potent inhibitor of the enzyme 5-lipoxygenase (5-LO), which plays a crucial role in the biosynthesis of leukotrienes, key mediators of inflammation and allergic reactions.

The development of Pizuglanstat has been driven by the need for more effective and safer treatments for conditions such as asthma, chronic obstructive pulmonary disease (COPD), and other inflammatory disorders. Leukotrienes are known to contribute to airway inflammation and hyperresponsiveness, making 5-LO an attractive target for therapeutic intervention. Pizuglanstat has demonstrated high selectivity and potency in inhibiting 5-LO, which sets it apart from other compounds in its class.

Recent studies have highlighted the promising efficacy and safety profile of Pizuglanstat. In preclinical models, it has shown significant anti-inflammatory effects without the adverse side effects often associated with traditional anti-inflammatory drugs such as corticosteroids. This makes Pizuglanstat a potentially valuable addition to the therapeutic arsenal for managing chronic inflammatory conditions.

The mechanism of action of Pizuglanstat involves the selective inhibition of 5-LO, thereby preventing the formation of leukotrienes. Leukotrienes are potent mediators of inflammation that can cause bronchoconstriction, increased vascular permeability, and recruitment of inflammatory cells. By blocking their production, Pizuglanstat can effectively reduce inflammation and alleviate symptoms associated with various inflammatory diseases.

Clinical trials have further validated the potential of Pizuglanstat. Phase II trials have shown that it can significantly improve lung function and reduce exacerbations in patients with asthma and COPD. These findings have been consistent across different patient populations, suggesting that Pizuglanstat may have broad applicability in treating a range of inflammatory conditions.

In addition to its anti-inflammatory properties, Pizuglanstat has also demonstrated potential benefits in other areas. For example, recent research has explored its use in treating allergic rhinitis and atopic dermatitis. The compound's ability to inhibit 5-LO may help reduce symptoms such as nasal congestion, itching, and skin inflammation, providing relief to patients suffering from these conditions.

The pharmacokinetic properties of Pizuglanstat are also noteworthy. It exhibits good oral bioavailability and a favorable pharmacokinetic profile, which allows for convenient dosing regimens. This is particularly important for long-term management of chronic conditions where patient compliance is crucial.

Safety is a critical consideration in the development of any new therapeutic agent. Preclinical studies have shown that Pizuglanstat has a favorable safety profile with minimal side effects. Clinical trials have further confirmed its safety, with no serious adverse events reported at therapeutic doses. This makes it a promising candidate for further development and potential approval for clinical use.

The future outlook for Pizuglanstat is promising. Ongoing research continues to explore its potential applications in various inflammatory diseases and other conditions where leukotriene inhibition may be beneficial. The compound's unique mechanism of action and favorable safety profile position it as a potential breakthrough therapy in the field of anti-inflammatory drugs.

In conclusion, Pizuglanstat (CAS No. 1244967-98-3) represents a significant advancement in the treatment of inflammatory diseases. Its selective inhibition of 5-LO, combined with its favorable pharmacokinetic properties and safety profile, makes it a promising candidate for further clinical development. As research continues to uncover its full potential, Pizuglanstat may soon become an important tool in the management of chronic inflammatory conditions.